Cas no 1644548-86-6 (methyl 6-(1,1-difluoroethyl)pyrazine-2-carboxylate)

• Product Name: methyl 6-(1,1-difluoroethyl)pyrazine-2-carboxylate
• CAS No: 1644548-86-6
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 5302162
• Update Time: 2026-03-10

methyl 6-(1,1-difluoroethyl)pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxylic acid, 6-(1,1-difluoroethyl)-, methyl ester
• methyl 6-(1,1-difluoroethyl)pyrazine-2-carboxylate

• Inchi： 1S/C8H8F2N2O2/c1-8(9,10)6-4-11-3-5(12-6)7(13)14-2/h3-4H,1-2H3
• InChI Key： GKVJYXMELBEUER-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC(C(F)(F)C)=CN=C1

Additional information on methyl 6-(1,1-difluoroethyl)pyrazine-2-carboxylate

Methyl 6-(1,1-difluoroethyl)pyrazine-2-carboxylate: A Comprehensive Overview

The compound methyl 6-(1,1-difluoroethyl)pyrazine-2-carboxylate (CAS No. 1644548-86-6) is a fascinating molecule with significant applications in various fields. This compound belongs to the class of pyrazine derivatives, which have garnered considerable attention due to their unique chemical properties and versatile functionalities. The structure of this compound consists of a pyrazine ring substituted with a methyl ester group at position 2 and a difluoroethyl group at position 6. This substitution pattern imparts distinct electronic and steric effects, making it highly suitable for diverse chemical reactions and biological applications.

Recent studies have highlighted the potential of methyl 6-(1,1-difluoroethyl)pyrazine-2-carboxylate in the field of medicinal chemistry. Researchers have explored its role as a building block for synthesizing bioactive compounds with potential therapeutic applications. For instance, its ability to act as a precursor for constructing complex heterocyclic frameworks has been extensively documented in recent publications. The presence of the difluoroethyl group introduces additional fluorine atoms into the molecule, which are known to enhance pharmacokinetic properties such as bioavailability and metabolic stability.

In addition to its medicinal applications, methyl 6-(1,1-difluoroethyl)pyrazine-2-carboxylate has also found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this area have demonstrated that derivatives of this compound can exhibit favorable charge transport characteristics, making them suitable for applications in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). These findings underscore the versatility of this compound across multiple disciplines.

The synthesis of methyl 6-(1,1-difluoroethyl)pyrazine-2-carboxylate typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of a suitable pyrazine derivative with a difluoroethyl group followed by esterification to introduce the methyl ester functionality. Recent optimizations in synthetic protocols have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

From an environmental standpoint, the ecological impact of methyl 6-(1,1-difluoroethyl)pyrazine-2-carboxylate has been a topic of interest in recent research. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. Preliminary findings suggest that under specific environmental conditions, this compound can undergo microbial degradation, reducing its persistence in ecosystems. However, further research is needed to fully understand its long-term ecological implications.

In conclusion, methyl 6-(1,1-difluoroethyl)pyrazine-2-carboxylate (CAS No. 1644548-86-6) is a multifaceted compound with promising applications across various scientific domains. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, materials science, and environmental studies. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.